Cas no 1805133-84-9 (Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate)

• Product Name: Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate
• CAS No: 1805133-84-9
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4954848
• Update Time: 2025-06-25

Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate

• Inchi： 1S/C10H7Br2NO2/c1-15-10(14)9-7(4-11)6(5-13)2-3-8(9)12/h2-3H,4H2,1H3
• InChI Key： NXHKYBIEXSESOL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(CBr)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate

Recent Advances in the Application of Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate (CAS: 1805133-84-9) in Chemical Biology and Pharmaceutical Research

Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate (CAS: 1805133-84-9) has recently emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel kinase inhibitors and anticancer agents. This compound, characterized by its unique bromomethyl and cyano functional groups, serves as a versatile building block in medicinal chemistry. Recent studies have highlighted its potential in targeted drug design, owing to its ability to undergo diverse chemical transformations, enabling the creation of structurally complex molecules with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a starting material to develop a series of derivatives with improved selectivity and reduced off-target effects. The study reported significant inhibitory activity against BTK, with IC50 values in the low nanomolar range, suggesting its potential for treating B-cell malignancies and autoimmune diseases.

In addition to its role in kinase inhibitor development, Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate has been investigated for its application in PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication (2024) described its incorporation into bifunctional molecules designed to degrade oncogenic proteins. The compound's bromomethyl group was strategically used to link the target-binding moiety to an E3 ligase recruiter, resulting in efficient protein degradation and promising antitumor activity in preclinical models.

The synthetic accessibility of Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate has also been a focus of recent research. A 2024 Organic Process Research & Development article presented an optimized, scalable synthesis route with improved yield (85%) and purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development and high-throughput screening campaigns.

Ongoing research continues to explore the potential of Methyl 6-bromo-2-bromomethyl-3-cyanobenzoate in diverse therapeutic areas. Current investigations include its use in developing covalent inhibitors for challenging targets, radiopharmaceuticals for diagnostic imaging, and as a precursor for fluorescent probes in cellular imaging studies. The compound's unique chemical properties position it as a valuable tool in modern drug discovery and chemical biology research.